Cas no 1187767-20-9 (3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 1187767-20-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6195380
• PubChem ID: 43157789
• Update Time: 2025-09-28

3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine
• 1187767-20-9
• CS-0307040
• EN300-1147940

• Inchi： 1S/C12H15N3/c1-3-9-4-6-10(7-5-9)11-8(2)12(13)15-14-11/h4-7H,3H2,1-2H3,(H3,13,14,15)
• InChI Key： OSUNWMNFJDIIMZ-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C(N)=N1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine

Research Brief on 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 1187767-20-9): Recent Advances and Applications

The compound 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 1187767-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound, a pyrazole derivative, has been investigated for its role as a key intermediate in the synthesis of novel pharmacologically active molecules.

Recent studies have highlighted the importance of 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The pyrazole core of this compound provides a versatile scaffold for the design of selective kinase inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, suggesting its utility in targeted cancer therapies.

In addition to its role in kinase inhibition, 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine has been explored for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, shows promising activity against drug-resistant bacterial strains. The study utilized molecular docking and in vitro assays to validate its mechanism of action, which involves disruption of bacterial cell wall synthesis. These findings open new avenues for the development of novel antibiotics.

The synthesis of 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine has also been optimized in recent years. A 2022 paper in *Organic Process Research & Development* described a scalable and cost-effective synthetic route, which significantly improves the yield and purity of the compound. This advancement is critical for its large-scale production and subsequent use in preclinical and clinical studies. The paper also emphasized the importance of green chemistry principles in the synthesis process, reducing environmental impact.

Looking ahead, the potential applications of 3-(4-ethylphenyl)-4-methyl-1H-pyrazol-5-amine extend beyond its current uses. Ongoing research is investigating its utility in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in animal models. Furthermore, its role in modulating immune responses is being explored, which could lead to breakthroughs in autoimmune disease treatments. As the field progresses, this compound is poised to become a cornerstone in the development of next-generation therapeutics.